Cas no 4441-15-0 (morpholin-2-one)

morpholin-2-one Properties

Names and Identifiers

• 2-Morpholinone
• morpholin-2-one
• AKOS006346826
• FT-0696421
• MFCD17010143
• AM62713
• morpholine-2-one
• AB71646
• SY047308
• SCHEMBL371880
• ZQHJAAMMKABEBS-UHFFFAOYSA-N
• A934324
• 4441-15-0
• CS-0098127
• BCP31643
• RB3226
• AS-54431
• DTXSID10601224
• 2-?Morpholinone
• 2-Morpholinone;Morpholin-2-one;
• DA-05797
• +Expand

• MDL： MFCD27965244
• InChIKey： ZQHJAAMMKABEBS-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H7NO2/c6-4-3-5-1-2-7-4/h5H,1-3H2
• SMILES： C1COC(=O)CN1

Computed Properties

• Exact Mass: 101.04771
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 101.047678466g/mol
• Heavy Atom Count: 7
• Complexity: 81.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33
• Boiling Point: 258.6±33.0 ºC (760 Torr),
• Melting Point: 178 ºC
• Flash Point: 110.2±25.4 ºC,
• Solubility: Soluble (784 g/l) (25 º C),
• Density: 1.122±0.06 g/cm3 (20 ºC 760 Torr),